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Compound of Interest

Compound Name: 5-Phenylundecane

Cat. No.: B1205318

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

A comprehensive review of publicly available scientific literature and toxicological databases
reveals a significant lack of specific toxicological data for 5-Phenylundecane (CAS No: 4537-
15-9). Despite its documented presence in some natural sources, such as Acca sellowiana[1],
and its availability as a chemical standard, there is a notable absence of in-depth toxicological
studies. This guide summarizes the currently available information and highlights the critical
data gaps that need to be addressed to establish a comprehensive safety profile for this

compound.

Chemical and Physical Properties

A summary of the known chemical and physical properties of 5-Phenylundecane is presented
below. This information is foundational for any future toxicological assessment.
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Property Value Source
PubChem[1], LGC
Molecular Formula C17H28
Standards|[2]
] PubChem[1], LGC
Molecular Weight 232.4 g/mol
Standards[2]
PubChem[1], LGC
CAS Number 4537-15-9
Standards|[2]
- _ 306.00 to 307.00 °C @ 760.00
Boiling Point The Good Scents Company[3]

mm Hg (estimated)

Vapor Pressure

0.001000 mmHg @ 25.00 °C

(estimated)

The Good Scents Company[3]

Flash Point

274.00 °F TCC (134.30 °C)

(estimated)

The Good Scents Company[3]

logP (o/w)

7.450

The Good Scents Company[3]

Water Solubility

0.01282 mg/L @ 25 °C

(estimated)

The Good Scents Company[3]

Synonyms

(1-Butylheptyl)benzene,
undecan-5-ylbenzene

PubChem[1], LGC
Standards|[2]

Toxicological Data: A Notable Absence

A thorough search of toxicological databases and scientific literature did not yield any specific

quantitative data from in vivo or in vitro studies for 5-Phenylundecane. Key toxicological

endpoints remain undetermined.
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Toxicological Endpoint Data

Oral/Parenteral Toxicity (e.g., LD50) Not determined[3]
Dermal Toxicity Not determined[3]
Inhalation Toxicity Not determined[3]
Carcinogenicity No information available
Genotoxicity No information available
Reproductive and Developmental Toxicity No information available

Safety data sheets and chemical databases consistently report a lack of hazard classification
under the Globally Harmonized System (GHS)[3].

Experimental Protocols: A Call for Research

Due to the absence of published toxicological studies, no experimental protocols for 5-
Phenylundecane can be detailed. To address this data gap, a standardized toxicological
evaluation workflow is proposed.

Caption: Proposed workflow for the toxicological evaluation of 5-Phenylundecane.

Signaling Pathways and Mechanism of Toxicity

No information regarding the mechanism of toxicity or any associated signaling pathways for 5-
Phenylundecane has been reported in the scientific literature. Future research, as outlined in
the proposed workflow, would be necessary to elucidate these aspects.

Conclusion and Recommendations

The current state of knowledge regarding the toxicology of 5-Phenylundecane is insufficient to
perform a comprehensive risk assessment. There is a clear need for foundational toxicological
studies to be conducted. It is recommended that initial research focuses on in vitro cytotoxicity
and genotoxicity screening. Should these initial tests indicate potential toxicity, further in vivo
studies to determine acute toxicity (LD50) and repeated-dose toxicity would be warranted.
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Such data is essential for any industry considering the use of 5-Phenylundecane in products
intended for human or environmental exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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